![molecular formula C14H23NO4 B3039181 3-oxo-N-(2-oxooxolan-3-yl)decanamide CAS No. 913697-62-8](/img/structure/B3039181.png)
3-oxo-N-(2-oxooxolan-3-yl)decanamide
Overview
Description
3-oxo-N-(2-oxooxolan-3-yl)decanamide is a carboxamide compound that is used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 145.16 g/mol and a melting point of 83-86°C. It is a versatile compound that is used in a variety of research fields, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of compounds related to 3-oxo-N-(2-oxooxolan-3-yl)decanamide, such as 3-oxo-N-(pyridin-2-yl)butanamide, has been explored for their importance in producing heterocyclic compounds. These compounds are synthesized using reactions involving diketene with aromatic primary amine or 2-aminopyridine with β-keto-t-butylthioester or ethylacetoacetate (Fadda, Abdel‐Galil, & Elattar, 2015).
Biomedical Applications
- Derivatives of this compound, specifically those incorporating the pyrimidine ring, have been synthesized and evaluated for their antimicrobial properties. These compounds have shown moderate activity in this area (Farag, Kheder, & Mabkhot, 2009).
Potential Antibacterial and Antifungal Agents
- Certain propanamide derivatives, potentially related to this compound, have been synthesized due to their potential as analgesic and anti-inflammatory agents. These compounds were tested for their antibacterial and antifungal activities, with some showing excellent results (Zala, Dave, & Undavia, 2015).
Crystal Structure Analysis
- The crystal structure of related compounds, such as bis[(5-oxooxolan-3-yl)triphenylphosphanium] hexaiodidotellurate(IV), has been determined, providing insights into the structural properties of these molecules (Närhi, Oilunkaniemi, & Laitinen, 2014).
Enantioselective Bioreduction
- The enantioselective bioreduction of N-methyl-3-oxo-3-(thiophen-2-yl) propanamide, which is structurally similar to this compound, has been used for producing intermediates in pharmaceuticals, demonstrating high efficiency and enantioselectivity (Tang et al., 2011).
Metal Complex Synthesis and Analysis
- Bivalent transition metal complexes of compounds like 3-(2-(4-(dimethylamino)benzylidene)hydrazinyl)-3-oxo-N-(thiazol-2-yl)propanamide have been synthesized and analyzed for their structural, spectral, and biological properties. These studies provide insights into the potential use of such compounds in metal complex formation and their biological activities (Zaky et al., 2016).
properties
IUPAC Name |
3-oxo-N-(2-oxooxolan-3-yl)decanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO4/c1-2-3-4-5-6-7-11(16)10-13(17)15-12-8-9-19-14(12)18/h12H,2-10H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYGIKEQVUKTKRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)CC(=O)NC1CCOC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701347486 | |
Record name | 3-Oxo-N-(2-oxooxolan-3-yl)decanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701347486 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
913697-62-8 | |
Record name | 3-Oxo-N-(2-oxooxolan-3-yl)decanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701347486 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.